Cas no 1000574-56-0 (2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine)

• Product Name: 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine
• CAS No: 1000574-56-0
• MF: C₁₄H₁₃N₅O₃S₂
• MW: 363.414719343185
• CID: 3157560
• PubChem ID: 26598583
• Update Time: 2025-06-07

2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine
• 2-(Methylthio)-N-(2-(4-nitrophenoxy)ethyl)thiazolo[4,5-d]pyrimidin-7-amine
• 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]thiazolo[4,5-d]pyrimidine
• 1000574-56-0
• MFCD09877826

• MDL： MFCD09877826
• Inchi： 1S/C14H13N5O3S2/c1-23-14-18-13-11(24-14)12(16-8-17-13)15-6-7-22-10-4-2-9(3-5-10)19(20)21/h2-5,8H,6-7H2,1H3,(H,15,16,17)
• InChI Key： SDLIKBFMNFCEJZ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C1=C(N=CN=2)NCCOC1C=CC(=CC=1)[N+](=O)[O-])SC

Computed Properties

• Exact Mass: 363.04598164Da
• Monoisotopic Mass: 363.04598164Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 159Ų

Additional information on 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine

Introduction to 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine (CAS No. 1000574-56-0)

2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine (CAS No. 1000574-56-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolo[4,5-d]pyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine is characterized by a thiazolo[4,5-d]pyrimidine core functionalized with a methylthio group and a nitrophenyl-substituted ethylamino moiety. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of thiazolo[4,5-d]pyrimidines, including 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine. Studies have shown that this compound exhibits potent antiviral activity against a range of viral pathogens. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine demonstrated significant inhibitory effects on the replication of influenza virus and herpes simplex virus (HSV).

In addition to its antiviral properties, 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine has also been investigated for its anticancer potential. Preclinical studies have shown that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine have also been studied in detail. Research has demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo, making it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has shown low toxicity in preclinical toxicity studies, suggesting a favorable safety profile.

The synthetic route to 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine involves several steps, including the formation of the thiazolo[4,5-d]pyrimidine core and subsequent functionalization with the methylthio and nitrophenyl-substituted ethylamino groups. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield and purity. For example, a recent publication in Organic Letters described an efficient one-pot synthesis method that significantly reduced the number of steps required to produce the final compound.

The potential applications of 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine extend beyond its antiviral and anticancer properties. Ongoing research is exploring its use as an anti-inflammatory agent and as a potential treatment for neurodegenerative diseases. Preliminary studies have shown that this compound can reduce inflammation in animal models of arthritis and may have neuroprotective effects in models of Alzheimer's disease.

In conclusion, 2-Methylthio-7-[2-(4-nitrophenoxy)ethylamino]-thiazolo[4,5-d]pyrimidine (CAS No. 1000574-56-0) is a multifaceted compound with promising therapeutic potential. Its unique chemical structure and diverse biological activities make it an exciting candidate for further research and development in various areas of medicinal chemistry. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.